Cas no 2498-68-2 (4-benzo[a]anthracen-12-ylpyridine)

4-benzo[a]anthracen-12-ylpyridine structure
2498-68-2 structure
Product Name:4-benzo[a]anthracen-12-ylpyridine
CAS No:2498-68-2
MF:C23H15N
MW:305.371905565262
CID:1420020
PubChem ID:3278435
Update Time:2025-04-20

4-benzo[a]anthracen-12-ylpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-benzo[a]anthracen-12-ylpyridine
    • NSC64926
    • 4-benzo[a]anthracen-12-yl-pyridine
    • 12-(4-Pyridyl)-benz&lt
    • a&gt
    • anthracen
    • NCIOpen2_008238
    • AC1MM0IG
    • NSC64926; 4-benzo[a]anthracen-12-yl-pyridine; 12-(4-Pyridyl)-benz< a> anthracen; NCIOpen2_008238; AC1MM0IG;
    • NSC-64926
    • 2498-68-2
    • DTXSID20390970
    • Inchi: 1S/C23H15N/c1-3-7-20-16(5-1)9-10-19-15-18-6-2-4-8-21(18)22(23(19)20)17-11-13-24-14-12-17/h1-15H
    • InChI Key: SIRKNAJVKKTKCE-UHFFFAOYSA-N
    • SMILES: N1C=CC(=CC=1)C1C2C=CC=CC=2C=C2C=CC3C=CC=CC=3C=12

Computed Properties

  • Exact Mass: 305.12000
  • Monoisotopic Mass: 305.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 6.20820
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